(5-Methyl-1-benzofuran-2-yl)-(1,4-thiazepan-4-yl)methanone

• IUPAC Name: (5-methyl-1-benzofuran-2-yl)-(1,4-thiazepan-4-yl)methanone
• InChI: InChI=1S/C15H17NO2S/c1-11-3-4-13-12(9-11)10-14(18-13)15(17)16-5-2-7-19-8-6-16/h3-4,9-10H,2,5-8H2,1H3
• InChI Key: OFZFXQRTAPONOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2)C(=O)N3CCCSCC3
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

(5-Methyl-1-benzofuran-2-yl)-(1,4-thiazepan-4-yl)methanone, also known as MBT, is a heterocyclic compound that has been of great interest in scientific research due to its potential applications in various fields. MBT is a synthetic compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

(5-Methyl-1-benzofuran-2-yl)-(1,4-thiazepan-4-yl)methanone has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound has been studied for its potential use as an anti-cancer agent, anti-inflammatory agent, and anti-bacterial agent. In materials science, this compound has been studied for its potential use in the synthesis of novel materials with unique properties. In environmental science, this compound has been studied for its potential use in the remediation of contaminated soil and water.

Mechanism of Action

The mechanism of action of (5-Methyl-1-benzofuran-2-yl)-(1,4-thiazepan-4-yl)methanone is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in various biological processes. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-bacterial effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and bacteria, and reduce the production of inflammatory mediators. In vivo studies have shown that this compound can reduce inflammation and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

(5-Methyl-1-benzofuran-2-yl)-(1,4-thiazepan-4-yl)methanone has several advantages for use in lab experiments, including its relatively simple synthesis method, its low toxicity, and its potential for use in various applications. However, there are also some limitations to its use, including its limited solubility in water and its potential for degradation under certain conditions.

Future Directions

There are several future directions for research on (5-Methyl-1-benzofuran-2-yl)-(1,4-thiazepan-4-yl)methanone, including the development of more efficient synthesis methods, the identification of new applications for this compound in various fields, and the elucidation of its mechanism of action. In medicinal chemistry, future research could focus on the development of new this compound derivatives with improved anti-cancer and anti-inflammatory activity. In materials science, future research could focus on the synthesis of novel materials using this compound as a starting material. In environmental science, future research could focus on the use of this compound in the remediation of contaminated soil and water.

Synthesis Methods

The synthesis method of (5-Methyl-1-benzofuran-2-yl)-(1,4-thiazepan-4-yl)methanone has been reported in several studies. One of the most commonly used methods involves the reaction of 5-methyl-2-hydroxybenzaldehyde with thiourea to yield 5-methyl-2-mercaptobenzofuran. This intermediate is then reacted with 1,4-thiazepane-4-carboxylic acid to yield this compound. Other methods involve the use of different starting materials and reagents, but the basic reaction mechanism remains the same.